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Compound of Interest

Compound Name: Yuanhuacine

Cat. No.: B10784658

Introduction

Yuanhuacine, also known as YHL-14, is a daphnane-type diterpenoid isolated from the flower
buds of Daphne genkwa.[1][2] It has demonstrated significant anti-proliferative activity against
a variety of human cancer cell lines, including those from the bladder, colon, lung, and breast.
[2][3][4] A primary mechanism underlying its anti-tumor effect is the induction of cell cycle arrest
at the G2/M checkpoint, which prevents cancer cells from entering mitosis and ultimately leads
to apoptosis or inhibition of growth. These notes provide an overview of the mechanism,
guantitative data, and detailed protocols for studying G2/M arrest induced by Yuanhuacine.

Mechanism of Action

Yuanhuacine primarily induces G2/M phase arrest by up-regulating the cyclin-dependent
kinase inhibitor p21. In several cancer cell lines, such as bladder (T24T) and colon (HCT116)
cancer cells, this up-regulation occurs through a p53-independent pathway. The signaling
cascade involves the activation of p38 MAPK, which leads to the stabilization of the Sp1l
transcription factor. Stabilized Sp1 then enhances the transcription of the p21 gene. The
resulting p21 protein inhibits the Cyclin B1/CDK1 (Cdc2) complex, a key regulator required for
entry into mitosis, thereby causing cells to arrest in the G2/M phase.

In other contexts, such as non-small cell lung cancer, Yuanhuacine has been shown to
regulate the AMPK/mTOR signaling pathway. Furthermore, in triple-negative breast cancer
cells of the basal-like 2 (BL2) subtype, Yuanhuacine's cytotoxic effects are mediated by the
activation of Protein Kinase C (PKC).
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Caption: Yuanhuacine-induced p53-independent G2/M arrest signaling pathway.

Data Presentation: Efficacy of Yuanhuacine

The anti-proliferative and cell cycle arrest effects of Yuanhuacine have been quantified across
various cancer cell lines. The following table summarizes these findings.
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Experimental Protocols

The following protocols provide detailed methodologies for investigating Yuanhuacine-induced

G2/M cell cycle arrest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10784658?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3945306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3945306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3945306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4676678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4676678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4676678/
https://pubmed.ncbi.nlm.nih.gov/24451377/
https://pubmed.ncbi.nlm.nih.gov/24451377/
https://pubmed.ncbi.nlm.nih.gov/24451377/
https://www.researchgate.net/figure/Yuanhuacine-induces-NF-kB-dependent-expression-of-antitumor-cytokines-Expression-of-A_fig5_352201722
https://www.benchchem.com/product/b10784658#inducing-g2-m-cell-cycle-arrest-with-yuanhuacine
https://www.benchchem.com/product/b10784658#inducing-g2-m-cell-cycle-arrest-with-yuanhuacine
https://www.benchchem.com/product/b10784658#inducing-g2-m-cell-cycle-arrest-with-yuanhuacine
https://www.benchchem.com/product/b10784658#inducing-g2-m-cell-cycle-arrest-with-yuanhuacine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10784658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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